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Compound of Interest

Compound Name: 1-Chlorododecane

Cat. No.: B051209

Essential Guide to Handling 1-Chlorododecane

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents are paramount. This guide provides
immediate, essential safety and logistical information for managing 1-Chlorododecane,
ensuring operational integrity and personnel safety.

Chemical Safety and Hazard Information

1-Chlorododecane is a colorless, oily liquid that presents several hazards. It is classified as a
skin irritant, causes serious eye irritation, and is suspected of causing cancer.[1][2]
Furthermore, it may cause drowsiness or dizziness.[2] It is crucial to note that 1-
Chlorododecane is very toxic to aquatic life with long-lasting effects.[2][3][4]
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Hazard
Classification

GHS Pictogram

Signal Word Hazard Statement

H315: Causes skin

Skin Irritation GHSO07 Warning o
irritation.[1][4]
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation.[2]
) o ] H351: Suspected of
Carcinogenicity GHSO08 Warning ]
causing cancer.[1][2]
Specific target organ H336: May cause
toxicity — single GHSO07 Warning drowsiness or
exposure dizziness.[2]
Hazardous to the ]
) ] ] H400: Very toxic to
aquatic environment, GHSO09 Warning o
aquatic life.[1]
acute hazard
Hazardous to the H410: Very toxic to
aguatic environment, GHSO09 Warning aquatic life with long

long-term hazard

lasting effects.[1][2][4]

Physical and Chemical Properties

Appearance

Clear, colorless oily liquid.[1]

Molecular Formula

C12H25CI[1]

Molecular Weight 204.78 g/mol [1]
Boiling Point 260-263 °C[3][5]
Melting Point -9.3 °C[3][5]

Flash Point 130 °C[3][5]

Density 0.867 g/mL at 20 °CJ[5]

Solubility in Water

Insoluble.[1][5]
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Operational Plan: Handling and Storage

A systematic approach to handling and storing 1-Chlorododecane is critical to minimize
exposure and prevent accidents.

Engineering Controls

o Ventilation: Always handle 1-Chlorododecane in a well-ventilated area.[3] A certified
chemical fume hood is the preferred engineering control to minimize inhalation of vapors or
mists.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for personal safety.
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PPE Component Specification Rationale

Safety glasses with side-

shields conforming to EN166 )
Protects against splashes and
) or NIOSH-approved safety .
Eye Protection ] vapors that can cause serious
goggles.[3] A face shield may S
eye irritation.
be necessary for splash

hazards.

Chemical-resistant gloves.
Viton® or Polyvinyl Alcohol
(PVA) gloves are
recommended for handling
chlorinated solvents.[6][7][8] ] )
) o ) Prevents skin contact, which
Hand Protection Nitrile gloves may be suitable o
o ) can cause irritation.[3]
for incidental splash protection
but should be changed
immediately upon contact.[9]
Always inspect gloves for

integrity before use.

A lab coat or chemical-
resistant apron should be
) ] worn.[5] For larger quantities Provides a barrier against
Skin and Body Protection o ) ) ]
or significant splash potential, accidental skin contact.
chemical-resistant coveralls

may be necessary.

A NIOSH-approved respirator
with an organic vapor cartridge
(e.g., type ABEK) is

Respiratory Protection ] ) which can lead to respiratory
recommended if working

Protects against inhalation,

_ _ irritation and systemic effects.
outside of a fume hood or if

vapors are generated.[1][10]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that a safety
shower and eyewash station are readily accessible.
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» Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
avoid splashing. Use only in a well-ventilated area, preferably a chemical fume hood.[2][3]

e Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the
work area. Wash hands thoroughly after handling.[3]

» Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][3]
Keep containers tightly closed and store locked up.[2][11]

Disposal Plan

Proper disposal of 1-Chlorododecane and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Waste Categorization: 1-Chlorododecane is a halogenated organic compound and must be
disposed of as hazardous waste.[5][11]

o Waste Containers: Use designated, properly labeled, and leak-proof containers for liquid
waste. These are typically plastic or glass containers compatible with chlorinated
hydrocarbons.[5] Solid waste, such as contaminated gloves and absorbent materials, should
be collected in a separate, clearly labeled, sealed plastic bag or container.[5]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("1-Chlorododecane”), and the associated hazards (e.g., "Toxic,"
"Environmental Hazard").[12]

e Segregation: Do not mix halogenated waste with non-halogenated waste streams.[4][5]

Disposal Procedures

o Collection: Store waste containers in a designated satellite accumulation area that is at or
near the point of generation.[13]

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.[2]
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o Spill Cleanup: In the event of a spill, wear appropriate PPE, contain the spill with an inert
absorbent material (e.g., sand, vermiculite), and collect the material into a sealed container
for disposal as hazardous waste.[3] Do not allow the spill to enter drains or waterways.[3]

Experimental Workflow and Safety Diagram

The following diagram outlines the standard workflow for handling 1-Chlorododecane,
emphasizing key safety checkpoints.
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Workflow for Handling 1-Chlorododecane

Preparation Phase
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l

Set Up in Chemical Fume Hood

l

Gather Materials and Reagents

Proceed to Handling
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Dispense 1-Chlorododecane

Y

Perform Experimental Procedure
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:
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l
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Caption: A flowchart illustrating the key steps and safety considerations for handling 1-
Chlorododecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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